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Compound of Interest

Compound Name: Nitrocyanamide

Cat. No.: B14539708

In the ongoing pursuit of advanced energetic materials, researchers are increasingly turning to
novel molecular structures that promise enhanced performance and improved safety profiles.
Among these, nitrocyanamide-based compounds have emerged as a significant area of
interest, offering a potential leap beyond the capabilities of traditional explosives and
propellants. This guide provides a comparative analysis of key performance metrics between
select nitrocyanamide derivatives and established energetic materials such as RDX, HMX,
and TATB, supported by available experimental data.

Performance Benchmarks: A Quantitative
Comparison

The efficacy of an energetic material is primarily judged by its detonation performance and its
sensitivity to external stimuli. The following tables summarize key quantitative data for a
prominent nitrocyanamide-based compound, 1,1-diamino-2,2-dinitroethene (FOX-7), and
compare it with traditional energetic materials.
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. ] . Detonation

Chemical Density Detonation
Compound . Pressure

Formula (glcm3) Velocity (kml/s)

(GPa)

Nitrocyanamide-
Based
FOX-7 C2HaN4Oa 1.885[1] ~8.3-8.4[2] ~35[2]
Traditional
RDX C3HsN6Os 1.816[1] 8.75 34.7
HMX C4HsNgOs 1.91 9.10 39.3
TATB CsHsNeOs 1.895[3] ~7.5-7.86[2][3] ~30-31.5[2][3]
TNT C7HsN30s 1.65 6.90 19.0

Table 1: Detonation Performance Comparison. This table highlights the key detonation

characteristics of FOX-7 in comparison to several widely used traditional energetic materials.

Compound Impact Sensitivity (N-m)

Friction Sensitivity (N)

Nitrocyanamide-Based

FOX-7 >15[1] >200[1]
Traditional

RDX 7.4[1] 120[1]
HMX 7.4 120
TATB >50 >360

Table 2: Sensitivity Comparison. This table compares the sensitivity of FOX-7 to impact and

friction against traditional energetic materials. Higher values indicate lower sensitivity (i.e.,

greater insensitivity).

Experimental Protocols
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The data presented in this guide are derived from various experimental techniques designed to
characterize the performance and safety of energetic materials. While specific procedural
details can vary between laboratories, the fundamental methodologies are outlined below.

Detonation Velocity Measurement

Detonation velocity, the speed at which the detonation wave propagates through the explosive,
is a critical measure of performance. A common method for its determination is the use of
ionization probes or optical fibers placed at precise intervals along a cylindrical charge of the
explosive material.

Workflow for Detonation Velocity Measurement:
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Charge Preparation
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Initiate detonation at
one end of the charge
using a detonator

l

Record the time-of-arrival
of the detonation wave
at each sensor

Calculation

Calculate velocity from the
distance between sensors
and the time difference
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Caption: Workflow for determining detonation velocity.

Impact Sensitivity Testing
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Impact sensitivity is a measure of an explosive's susceptibility to detonation upon impact. The
BAM (Bundesanstalt fur Materialforschung und -prifung) drop hammer test is a widely
recognized standard.

Experimental Setup for BAM Impact Sensitivity Test:

o Sample Preparation: A small, specified amount of the energetic material is placed in a
standardized apparatus consisting of a steel anvil, a cylindrical steel roller, and a guide
sleeve.

o Drop Weight: A weight of a known mass is dropped from a specific height onto the sample.
» Observation: The test is observed for any signs of detonation, explosion, or decomposition.

o Determination of 50% Probability: The height at which there is a 50% probability of initiation
(the Hso value) is determined through a series of tests at varying drop heights. A higher Hso
value indicates a less sensitive material.

Friction Sensitivity Testing

Friction sensitivity assesses the tendency of an explosive to detonate when subjected to
frictional forces. The BAM friction apparatus is a standard instrument for this measurement.

Experimental Protocol for Friction Sensitivity:
» Sample Placement: A small amount of the material is spread on a porcelain plate.

o Application of Force: A porcelain peg is placed on the sample, and a weighted lever arm
applies a known load.

 Frictional Stimulus: The porcelain plate is moved back and forth under the stationary peg.

o Observation and Threshold Determination: The test is repeated with increasing loads until a
reaction (e.g., crackling, smoke, or explosion) is observed. The lowest load at which a
reaction occurs is reported as the friction sensitivity.
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Logical Relationship of Energetic Material
Properties

The suitability of an energetic material for a specific application is determined by the interplay
of its performance, sensitivity, and stability. The following diagram illustrates the logical
relationship between these key characteristics.

Energetic Material
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Caption: Key properties of energetic materials.

Concluding Remarks

The data presented indicate that nitrocyanamide-based compounds, exemplified by FOX-7,
offer a compelling combination of high performance and low sensitivity.[1] Specifically, FOX-7
exhibits a detonation velocity and pressure comparable to or exceeding that of some traditional
military explosives, while demonstrating significantly lower sensitivity to impact and friction than
RDX and HMX.[1][2] This favorable balance of properties makes such compounds promising
candidates for further research and development in the field of energetic materials, potentially
leading to safer and more effective munitions and propulsion systems. Further investigations
into a wider range of nitrocyanamide derivatives are warranted to fully explore their potential
and to develop a comprehensive understanding of their structure-property relationships.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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